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Compound of Interest

Compound Name: 6,8-Dihydroxyoctanoic acid
CAS No.: 74903-53-0
Cat. No.: B3330829
Get Quote
. J

Executive Summary & Immediate Action

6,8-Dihydroxyoctanoic acid (a reduced analog/metabolite related to Lipoic Acid) is a
functionalized medium-chain fatty acid. While not classified as an acutely toxic "P-listed" waste
by the EPA, it poses specific risks due to its acidic nature and potential for irritation.

Disposal Directive:

+ Primary Classification: Non-Halogenated Organic Waste (Solid or Liquid).

¢ Segregation: Isolate from strong oxidizers and bases.

o Disposal Method: Chemical Incineration via approved hazardous waste contractor.

e Drain Disposal:STRICTLY PROHIBITED regardless of water solubility.

Chemical Profile & Hazard Assessment
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To dispose of a chemical safely, one must understand its behavior in the waste stream. This

molecule combines a carboxylic acid tail with two hydroxyl groups, creating a unique "polar-

fatty" profile.

Property Value | Characteristic Impact on Disposal
CsH1604 (Octanoic backbone, Combustible organic load.
Structure ]
2 -OH groups) High oxygen content.
Corrosivity Risk: Can lower pH
of waste mixtures;
Acidity (pKa) ~4.8 (Carboxylic acid) incompatible with

cyanides/sulfides (gas

evolution).

Physical State

Viscous oil or low-melting solid

May adhere to containers;
requires solvent rinsing (Triple

Rinse Rule).

Amphiphilic (Water & Organic

Migration Risk: Can mobilize

heavy metals in aqueous

Solubility ] )
soluble) waste via chelation (due to -
OH/COOH proximity).
) Fire Risk: Do not mix with
o Stable, but reacts with o ) )
Reactivity Nitric Acid, Peroxides, or

oxidizers

Permanganates.

Waste Stream Segregation Logic

Proper segregation prevents dangerous "trash can chemistry." 6,8-Dihydroxyoctanoic acid

must be categorized based on its state and the solvent matrix it is dissolved in.

Decision Matrix: Selecting the Correct Waste Stream
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Start: Waste |dentification

Is the waste Solid or Liquid?

Pure Solid / Wipes Liquid / Solution

!

Identify Solvent Matrix

Bin A: Solid Organic Waste
(Non-Halogenated)

DCM/CHCI3 Water Base Flammables

Organic Solvent
(MeOH, DMSO, Acetone)

Contains Halogens?
(DCM, Chloroform)

Aqueous Solution
(Water/Buffer)

Bin C: Non-Halogenated
Organic Waste

Bin B: Halogenated
Organic Waste

Bin D: Aqueous Waste
(Check pH Adjustment)

Click to download full resolution via product page

Figure 1: Decision logic for segregating 6,8-Dihydroxyoctanoic acid waste. Note that the
solvent matrix dictates the classification for liquid waste.

Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Substance (Solid/Oil)

Use this for expired stock, synthesis products, or spills.

* PPE Requirement: Nitrile gloves (double gloved recommended), safety goggles, lab coat.
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o Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.
Avoid metal containers due to acid corrosion risk.

o Transfer: Scrape viscous material into the container.
e Labeling:
o Label as "Hazardous Waste - Solid Organic."”
o Constituents: "6,8-Dihydroxyoctanoic acid."[1][2]
o Hazard Checkbox: "Irritant" and "Acidic.”

» Decontamination: Wipe the spatula/tools with methanol. Dispose of the wipe in the Solid
Organic Waste bin.

Protocol B: Disposal of Solutions (HPLC Waste /
Reaction Mixtures)

Use this for mixtures containing the acid.

Check pH: If the solution is aqueous, use a pH strip.

o If pH < 2:[3] Neutralize slowly with dilute Sodium Bicarbonate (NaHCOs) to pH 5-9 before
adding to the main waste drum to prevent corrosion of the drum.

o If Organic Solvent: No neutralization needed.

Solvent Compatibility:
o Do NOT mix with waste containing Sodium Azide (risk of hydrazoic acid formation).

o Do NOT mix with waste containing Cyanides (risk of HCN gas).

Bulking: Pour into the appropriate carboy (Halogenated vs. Non-Halogenated) using a
funnel.

Log: Record the volume and concentration on the waste container log sheet immediately.
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Protocol C: Empty Container Management (The "Triple
Rinse" Rule)

Federal regulations (EPA) require containers to be "RCRA Empty" before disposal as trash.

Rinse 1: Add a small volume of solvent (Ethanol or Methanol) to the original vial. Cap and
shake. Pour rinsate into Organic Waste.

e Rinse 2: Repeat.
e Rinse 3: Repeat.

e Final Step: Deface the label on the vial. Allow the vial to air dry in a fume hood. Dispose of
the dry, uncapped vial in the broken glass/sharps container.

Regulatory & Compliance Context (E-E-A-T)
EPA Waste Classification

Under the Resource Conservation and Recovery Act (RCRA), 6,8-Dihydroxyoctanoic acid is
not a specifically listed waste (P or U list). However, the generator is responsible for
determining characteristics [1].

o Characteristic of Corrosivity (D002): If the waste is aqueous and pH is < 2.[3]

o Characteristic of Ignitability (D001): If dissolved in a flammable solvent (Flash point < 60°C).

Transport & DOT

If shipping waste off-site, it generally falls under:

e UN Number: UN 3265 (Corrosive liquid, acidic, organic, n.o.s.) OR UN 1993 (Flammable
liquid, n.o.s.) depending on the matrix.

e Proper Shipping Name: Waste Corrosive Liquid, Acidic, Organic, n.o.s. (Contains 6,8-
Dihydroxyoctanoic acid).[1][2]

Emergency Response (Spill Control)
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If a spill occurs (> 100 mL or > 10 g):

Isolate: Evacuate the immediate area.

Neutralize: Apply a spill pillow or sodium bicarbonate to the spill.

Absorb: Use vermiculite or clay absorbent.

Collect: Scoop into a hazardous waste bag. Label as "Spill Debris - Organic Acid."

References

o U.S. Environmental Protection Agency (EPA). (2023). Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes. 40 CFR Part 261. Link

o National Research Council (NRC). (2011). Prudent Practices in the Laboratory: Handling and
Management of Chemical Hazards. The National Academies Press. Link

e American Chemical Society (ACS). (2023). Guide to Laboratory Waste Management. ACS
Center for Lab Safety. Link

e PubChem. (2023). Compound Summary: 6,8-Dihydroxyoctanoic acid.[2] National Library
of Medicine. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3330829/docs#6-8-dihydroxyoctanoic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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